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Compound of Interest

Compound Name: 2-Amino-4,6-dinitrophenol

Cat. No.: B181620 Get Quote

Welcome to the technical support center for the safe laboratory handling of 2-Amino-4,6-
dinitrophenol (also known as Picramic Acid). This guide is designed for researchers,

scientists, and drug development professionals to provide in-depth, experience-based insights

into managing the explosive hazards associated with this compound. Our goal is to equip you

with the knowledge to not only follow safety protocols but to understand the scientific principles

that make them necessary.

Understanding the Hazard: Why 2-Amino-4,6-
dinitrophenol is Explosive
2-Amino-4,6-dinitrophenol is an organic compound that, in a dry state, is highly sensitive to

heat, shock, and friction, posing a significant explosion risk.[1][2][3] This inherent instability is

due to the presence of nitro groups (-NO2) on the aromatic ring, which are energy-rich

functional groups. When the molecule is subjected to an initiating energy source, it can

undergo rapid decomposition, releasing a large amount of energy in the form of a detonation.

The explosive hazard is greatly reduced by keeping the compound wetted, typically with at

least 20-25% water by mass, which desensitizes it.[4][5]

Frequently Asked Questions (FAQs)
Q1: What is the single most important safety precaution when handling 2-Amino-4,6-
dinitrophenol?
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A1: Always ensure the compound is sufficiently wetted.[1][2] Dry 2-Amino-4,6-dinitrophenol is
a dangerous explosive.[1][3] Visually inspect the material before every use to confirm it is

damp. If you encounter a container of what appears to be dry 2-Amino-4,6-dinitrophenol, do

not handle it. Immediately contact your institution's Environmental Health & Safety (EHS) office.

Q2: What are the primary triggers for an explosion?

A2: The primary triggers are heat, flame, shock, and friction.[1][2][6] It is crucial to avoid any of

these conditions when working with this compound. This includes not subjecting it to grinding,

impact, or rapid heating.[6][7]

Q3: What materials are incompatible with 2-Amino-4,6-dinitrophenol?

A3: This compound is incompatible with strong oxidizing agents, strong bases (like sodium

hydroxide), and heavy metals (such as lead, copper, and zinc).[1][2] Contact with these

substances can form picrate salts, which are often even more sensitive explosives than the

parent compound.[8][9] It may also react vigorously with reducing agents.[1][2]

Q4: What are the proper storage conditions for 2-Amino-4,6-dinitrophenol?

A4: Store in a cool, dry, well-ventilated area, away from heat and sources of ignition.[7][10][11]

The container should be tightly sealed to prevent the water from evaporating.[4][10] It is also

recommended to store it in a refrigerator.[1] Avoid storing in containers with metal caps,

especially if there is a risk of the compound drying out and forming friction-sensitive picrate

salts in the threads.[8]

Q5: What are the health hazards associated with 2-Amino-4,6-dinitrophenol?

A5: It is harmful if swallowed, inhaled, or absorbed through the skin.[6][12] Symptoms of

exposure can include dizziness, abdominal cramps, vomiting, weakness, and convulsions.[1]

[13] Chronic exposure may lead to liver and kidney damage.[9][14]

Troubleshooting Guide: Laboratory Scenarios
This section addresses specific issues you might encounter during your experiments.
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Scenario 1: You open a new bottle of 2-Amino-4,6-dinitrophenol and are unsure if it is

sufficiently wetted.

Problem: The material appears somewhat clumpy and not uniformly paste-like.

Solution:

Do NOT proceed with the experiment.

Without shaking or agitating the bottle, carefully and slowly add a small amount of distilled

water to the container to ensure the material is fully wetted. The goal is to have a visible

layer of water on top of the solid.

Gently swirl the container to ensure the water is distributed. Avoid vigorous shaking.

Allow the material to sit for a few hours to ensure complete wetting before use.

Document the addition of water on the container label.

Scenario 2: During weighing, a small amount of 2-Amino-4,6-dinitrophenol spills on the

balance.

Problem: You have a small, localized spill of a potentially explosive compound.

Solution:

Stay calm and do not try to brush away the dry powder. This can create friction and a

potential ignition source.

Immediately dampen the spilled material with acetone or water.[1] Acetone is often

recommended for initial dampening during spill cleanup.

Use a dampened, non-sparking scoop or wetted absorbent paper to carefully transfer the

spilled material into a designated waste container.[1][8]

Clean the affected area of the balance with a solvent wash of acetone followed by soap

and water.[1]
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Dispose of all contaminated materials as hazardous waste according to your institution's

guidelines.

Scenario 3: You notice crystalline growth around the cap of an old bottle of 2-Amino-4,6-
dinitrophenol.

Problem: This is a high-risk situation. The crystals could be dry and friction-sensitive, posing

a detonation hazard upon opening the container.

Solution:

DO NOT ATTEMPT TO OPEN THE BOTTLE.

Immediately alert your supervisor and clear the area of all personnel.

Contact your institution's EHS or an equivalent safety office for emergency disposal. This

situation often requires specialized bomb disposal personnel.[8]

Experimental Protocols: A Focus on Safety
Detailed Step-by-Step Protocol for Weighing and
Dissolving 2-Amino-4,6-dinitrophenol

Preparation:

Ensure you are wearing appropriate Personal Protective Equipment (PPE): safety

goggles, a flame-resistant lab coat, and chemical-resistant gloves.[4]

Work within a certified chemical fume hood.[8]

Have a container of water or acetone readily available for immediate use in case of a spill.

Weighing:

Use a non-sparking spatula (e.g., plastic or ceramic).

Carefully transfer the wetted 2-Amino-4,6-dinitrophenol from its storage container to a

tared weighing vessel.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b181620?utm_src=pdf-body
https://www.benchchem.com/product/b181620?utm_src=pdf-body
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-006-NEW.pdf
https://www.benchchem.com/product/b181620?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/sds/D0813_JP_EN.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-006-NEW.pdf
https://www.benchchem.com/product/b181620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid any scraping or grinding motions.

If any material is spilled, immediately follow the spill cleanup procedure outlined in the

Troubleshooting Guide.

Dissolution:

Place the weighing vessel containing the compound into a larger beaker that will be used

for dissolution.

Slowly add the desired solvent to the weighing vessel to dissolve the compound in situ

before transferring it to the main reaction flask. This minimizes the handling of the solid.

Alternatively, add the solvent directly to the reaction flask and then carefully add the

weighed 2-Amino-4,6-dinitrophenol in small portions.

Use a magnetic stirrer for gentle agitation. Do not use a mechanical stirrer that could

potentially generate friction.

Visualization of Safety Workflow
Logical Workflow for Handling 2-Amino-4,6-
dinitrophenol
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Caption: Risk mitigation workflow for 2-Amino-4,6-dinitrophenol.
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Quantitative Data Summary
Property Value Source(s)

Physical State Dark red needles or prisms [1][5]

Explosive Nature
Explosive when dry;

desensitized by wetting
[1][2][5]

Melting Point 169-174 °C (Decomposes) [3]

Water Content for

Desensitization

Recommended not less than

20-25%
[4][5]

Incompatibilities

Strong oxidizing agents, strong

bases, heavy metals, reducing

agents

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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